Cas no 2889-31-8 (alpha-Hydroxyglutarate)

Alpha-Hydroxyglutarate (α-HG) is a key metabolic intermediate in the Krebs cycle and plays a significant role in cellular energy production and biosynthesis. It exists in two enantiomeric forms, with L-α-hydroxyglutarate being the biologically active form involved in mitochondrial metabolism. α-HG is also implicated in epigenetic regulation and signaling pathways, making it valuable for research in oncology, metabolic disorders, and neurodegenerative diseases. Its stable chemical properties and high purity make it suitable for analytical standards, enzymatic studies, and biochemical assays. As a critical metabolite, α-Hydroxyglutarate is essential for investigating metabolic dysregulation and its implications in disease mechanisms.

alpha-Hydroxyglutarate structure

Product Name:alpha-Hydroxyglutarate

CAS No:2889-31-8

MF:C₅H₈O₅

MW:148.114022254944

MDL:MFCD18642138

CID:269209

PubChem ID:43

Update Time:2025-06-28

alpha-Hydroxyglutarate Chemical and Physical Properties

Names and Identifiers

- alpha-Hydroxyglutarate
- (S)-2-METHYLMORPHOLINE
- 2-hydroxyglutarate
- 2-Hydroxypentanedioic acid
- 2,3-Dideoxypentaric acid
- 2-Hydroxyglutaricacid
- a-Hydroxyglutaric acid
- DL-2-Hydroxyglutaric acid
- Glutaricacid, 2-hydroxy- (6CI,7CI,8CI)
- Pentanedioic acid,2-hydroxy-
- α-Hydroxyglutaric acid
- A18581
- C02630
- UNII-RS4M3UYS95
- ?-Hydroxyglutaric Acid
- BDBM50570892
- Glutaric acid, 2-hydroxy- (6CI,7CI,8CI)
- SB45575
- DTXSID40864360
- 2-hydroxypentanedioicacid
- Glutaric acid, 2-hydroxy-
- (+/-)-2-Hydroxyglutaric acid
- Pentanedioic acid, 2-hydroxy- (9CI)
- 2-Hydroxyglutaric acid disodium salt
- HWXBTNAVRSUOJR-UHFFFAOYSA-N
- 2-oxidanylpentanedioic acid
- RS4M3UYS95
- HY-113038B
- CS-0145757
- CAA88931
- EN300-297558
- FT-0775117
- CHEBI:17084
- LMFA01050483
- Q209412
- SCHEMBL7509
- alpha-Hydroxyglutaric acid
- Pentanedioic acid, 2-hydroxy-
- 2-HYDROXYGLUTARIC ACID, (+/-)-
- NS00122107
- 2889-31-8
- CHEMBL4870693
- DL-2-Hydroxyglutaric
- 2-hydroxyglutaric acid
- FT-0696794
- AKOS006373038
- DA-59339
- DB-261219
- MDL： MFCD18642138
- Inchi： 1S/C5H8O5/c6-3(5(9)10)1-2-4(7)8/h3,6H,1-2H2,(H,7,8)(H,9,10)
- InChI Key： HWXBTNAVRSUOJR-UHFFFAOYSA-N
- SMILES： OC(C(=O)O)CCC(=O)O

Computed Properties

Exact Mass: 148.03714
Monoisotopic Mass: 192.001
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 130
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 101A^2
XLogP3: -1

Experimental Properties

Density: 1.5±0.1 g/cm3
Melting Point: Not available
Boiling Point: 394.2±27.0 °C at 760 mmHg
Flash Point: 206.4±20.2 °C
PSA: 94.83
LogP: -0.70330
Vapor Pressure: 0.0±2.1 mmHg at 25°C

alpha-Hydroxyglutarate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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